BENGHE Foundational & Exploratory

Check Availability & Pricing

The Discovery of Penicillic Acid: A Technical
History

Author: BenchChem Technical Support Team. Date: December 2025

Compound of Interest

Compound Name: Penicisteck acid F

Cat. No.: B12373985

An in-depth guide for researchers, scientists, and drug development professionals on the initial
isolation, characterization, and early biological studies of penicillic acid.

Introduction

Penicillic acid, a mycotoxin with antibiotic properties, holds a unique place in the history of
natural product chemistry. Its discovery predates the famed serendipitous observation of
penicillin by Sir Alexander Fleming, yet it has remained a compound of specialized interest
primarily within the fields of toxicology and biochemistry. This technical guide provides a
detailed account of the history of penicillic acid's discovery, focusing on the pioneering work of
early 20th-century scientists. It outlines the experimental methodologies employed in its initial
isolation and characterization, presents the quantitative data from these seminal studies in a
structured format, and visually represents the early understanding of its biological interactions.
This document is intended to serve as a comprehensive resource for researchers and
professionals in the fields of natural product chemistry, drug development, and toxicology,
offering a granular look into the foundational research on this historically significant molecule.

The Initial Discovery: Alsberg and Black (1913)

The story of penicillic acid begins in 1913, with a publication by Carl L. Alsberg and Otis F.
Black from the Bureau of Plant Industry, U.S. Department of Agriculture.[1] Their investigation,
titled "Contributions to the study of maize deterioration. Biochemical and toxicological
investigations of Penicillium puberulum and Penicillium stoloniferum,” was not a direct search
for antibiotics but rather an inquiry into the spoilage of corn.[1][2] It was within this context that
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they first isolated and described a toxic crystalline substance from cultures of Penicillium
puberulum grown on maize.[1]

Experimental Protocol: Isolation of Penicillic Acid
(Alsberg and Black, 1913)

The initial isolation of penicillic acid was a meticulous process, given the analytical techniques
available at the time. The general steps are outlined below:

Fungal Culture:Penicillium puberulum was cultured on maize as a substrate.

o Extraction: The molded maize was extracted with an appropriate solvent to solubilize the
fungal metabolites.

 Purification: The crude extract was subjected to a series of purification steps, which likely
involved solvent partitioning and crystallization to isolate the pure crystalline compound.

o Characterization: The isolated substance was characterized based on its physical properties,
such as melting point and crystalline structure, and its toxicological effects on laboratory
animals.

Elucidation of Structure and Properties: Birkinshaw,
Oxford, and Raistrick (1936)

Over two decades after its initial discovery, a more comprehensive chemical and biological
characterization of penicillic acid was published in the Biochemical Journal by J. H. Birkinshaw,
A. E. Oxford, and H. Raistrick of the London School of Hygiene and Tropical Medicine.[3] Their
1936 paper, "Studies in the biochemistry of micro-organisms. Penicillic acid, a metabolic
product of Penicillium puberulum Bainier and P. cyclopium Westling," became a cornerstone in
the understanding of this mycotoxin.

Experimental Protocols (Birkinshaw, Oxford, and
Raistrick, 1936)

The methodologies employed by Birkinshaw and his colleagues were significantly more
detailed and provided the first substantial insight into the chemical nature of penicillic acid.
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Organisms:Penicillium puberulum Bainier and Penicillium cyclopium Westling.

Culture Medium: A modified Czapek-Dox medium was used, containing glucose as the
primary carbon source and sodium nitrate as the nitrogen source, along with other essential
mineral salts.

Incubation: The fungi were grown in surface culture on this liquid medium for a period of
several weeks at a controlled temperature.

Filtration: The fungal mycelium was separated from the culture medium by filtration.

Acidification and Extraction: The culture filtrate was acidified with a mineral acid (e.g.,
hydrochloric acid) and then extracted repeatedly with an organic solvent such as ether.

Concentration: The ether extracts were combined and concentrated under reduced pressure
to yield a crude crystalline product.

Recrystallization: The crude penicillic acid was purified by recrystallization from hot water or
other suitable solvents to obtain pure, colorless crystals.

Quantitative Data from Early Studies

The early investigations into penicillic acid provided valuable quantitative data, which are
summarized in the tables below. These data offer a glimpse into the yields, physical properties,
and biological activities as determined by the pioneering researchers.
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Parameter Value Source

Yield of Penicillic Acid

From P. puberulum (per liter of

) ~0.5¢ Birkinshaw et al. (1936)[3]
medium)
From P. cyclopium (per liter of o

) ~1.0g Birkinshaw et al. (1936)[3]
medium)
Physical and Chemical
Properties
Molecular Formula CsH1004 Birkinshaw et al. (1936)[3]
Molecular Weight 170.16 g/mol Birkinshaw et al. (1936)[3]
Melting Point 83-84 °C Birkinshaw et al. (1936)[3]
Crystalline Form Colorless needles or prisms Birkinshaw et al. (1936)[3]

Sparingly soluble in cold water;

Solubility readily soluble in hot water, Birkinshaw et al. (1936)[3]

alcohol, and ether.
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Assay

Organism/System

Result Source

Antibacterial Activity

Minimum Inhibitory
Concentration (MIC)

Staphylococcus

aureus

Not explicitly
quantified in early
papers, but noted to

have activity.

Minimum Inhibitory
Concentration (MIC)

Escherichia coli

Not explicitly
quantified in early
papers, but noted to

have activity.

Cytotoxicity
_ Immunotoxicity of
IC50 (Cell Bovine Macrophage o
) ) ) 29.85 M Penicillium
Proliferation) Cell Line (BOMACS) )
Mycotoxins...[4]
The Cytotoxic Activity
Lymphoma cells
IC50 8.9 uM of Secondary
(L5178Y) )
Metabolites...[5][6]
Cytotoxicity
Tetrahymena assessment of
EC50 _ , 343.19 uM , _ .
pyriformis gliotoxin and penicillic
acid...[7]
Acute Toxicity
(Mouse)
Pharmacokinetics of
LD50 (Oral) Mouse 600 mg/kg the Mycotoxin
Penicillic Acid...[8]
Pharmacokinetics of
LD50 (Intraperitoneal)  Mouse 90 mg/kg the Mycotoxin
Penicillic Acid...[8]
LD50 (Intravenous) Mouse 250 mg/kg Pharmacokinetics of
the Mycotoxin
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Penicillic Acid...[8]

Early Insights into Biological Activity and
Mechanism of Action

From its initial discovery, penicillic acid was recognized for its toxicity. Later studies began to
unravel its biological effects at a cellular level. It was found to possess antibacterial activity
against both Gram-positive and Gram-negative bacteria.[9] More recent investigations have
shed light on its mechanism of cytotoxicity, particularly its ability to interfere with critical cellular
signaling pathways.

One of the key mechanisms of penicillic acid-induced cytotoxicity is the inhibition of apoptosis.
Specifically, it has been shown to inhibit Fas ligand-induced apoptosis by directly targeting the
self-processing of caspase-8 in the death-inducing signaling complex (DISC).[10] Penicillic acid
achieves this by binding to the active site cysteine of the large subunit of caspase-8, thereby
preventing its activation and the subsequent apoptotic cascade.[10]

Signaling Pathway: Inhibition of Caspase-8 Activation by
Penicillic Acid
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Figure 1: Penicillic Acid Inhibition of Fas-Mediated Apoptosis

Click to download full resolution via product page

Caption: Penicillic acid inhibits Fas-mediated apoptosis.
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Experimental Workflow: Isolation and Characterization

of Penicillic Acid
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Figure 2: General Experimental Workflow for Penicillic Acid
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Caption: Workflow for penicillic acid isolation.

Conclusion

The history of penicillic acid's discovery is a testament to the meticulous and foundational work
of early 20th-century biochemists and microbiologists. From its initial identification as a toxic
metabolite in spoiled maize by Alsberg and Black to its detailed chemical and biological
characterization by Birkinshaw, Oxford, and Raistrick, the story of penicillic acid underscores
the importance of fundamental research in natural products. While it never achieved the
widespread therapeutic use of its namesake, penicillin, the study of penicillic acid has provided
valuable insights into mycotoxicology and cellular signaling. For today's researchers, this
history not only offers a fascinating glimpse into the evolution of scientific methodology but also
serves as a reminder of the vast and often untapped chemical diversity within the microbial
world.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.

References

1. Contributions to the study of maize deterioration : biochemical and toxicological
investigations of Penicillium puberulum and Penicillium stoloniferum : Alsberg, Carl, 1877-
1940 : Free Download, Borrow, and Streaming : Internet Archive [archive.org]

e 2. Contributions to the study of maize deterioration. Biochemical and toxicological
investigations of Penicillium puberulum and Penicillium stoloniferum., by Carl Alsberg et al. |
The Online Books Page [onlinebooks.library.upenn.edu]

e 3. Studies in the biochemistry of micro-organisms. 86. The molecular constitution of
mycophenolic acid, a metabolic product of Penicillium brevi-compactum Dierckx. Part 3.
Further observations on the structural formula for mycophenolic acid - PMC
[pmc.ncbi.nlm.nih.gov]

4. researchgate.net [researchgate.net]

© 2025 BenchChem. All rights reserved. 9/10 Tech Support


https://www.benchchem.com/product/b12373985?utm_src=pdf-body-img
https://www.benchchem.com/product/b12373985?utm_src=pdf-custom-synthesis
https://archive.org/details/contributionstos270alsb
https://archive.org/details/contributionstos270alsb
https://archive.org/details/contributionstos270alsb
https://onlinebooks.library.upenn.edu/webbin/book/lookupid?key=ha100426603
https://onlinebooks.library.upenn.edu/webbin/book/lookupid?key=ha100426603
https://onlinebooks.library.upenn.edu/webbin/book/lookupid?key=ha100426603
https://pmc.ncbi.nlm.nih.gov/articles/PMC1197721/
https://pmc.ncbi.nlm.nih.gov/articles/PMC1197721/
https://pmc.ncbi.nlm.nih.gov/articles/PMC1197721/
https://pmc.ncbi.nlm.nih.gov/articles/PMC1197721/
https://www.researchgate.net/publication/274914883_Immunotoxicity_of_Penicillium_Mycotoxins_on_Viability_and_Proliferation_of_Bovine_Macrophage_Cell_Line_BOMACs
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b12373985?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BE“GH Foundational & Exploratory

Check Availability & Pricing

5. mdpi.com [mdpi.com]
6. researchgate.net [researchgate.net]

7. Cytotoxicity assessment of gliotoxin and penicillic acid in Tetrahymena pyriformis -
PubMed [pubmed.nchbi.nlm.nih.gov]

8. Pharmacokinetics of the mycotoxin penicillic acid in male mice: absorption, distribution,
excretion, and kinetics - PubMed [pubmed.ncbi.nlm.nih.gov]

9. researchgate.net [researchgate.net]

10. The mycotoxin penicillic acid inhibits Fas ligand-induced apoptosis by blocking self-
processing of caspase-8 in death-inducing signaling complex - PubMed
[pubmed.ncbi.nim.nih.gov]

To cite this document: BenchChem. [The Discovery of Penicillic Acid: A Technical History].
BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b12373985#what-is-the-history-of-penicillic-acid-
discovery]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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